[4-(allyloxy)-3-methoxybenzyl](2-thienylmethyl)amine hydrochloride

• IUPAC Name: 1-(3-methoxy-4-prop-2-enoxyphenyl)-N-(thiophen-2-ylmethyl)methanamine;hydrochloride
• InChI: InChI=1S/C16H19NO2S.ClH/c1-3-8-19-15-7-6-13(10-16(15)18-2)11-17-12-14-5-4-9-20-14;/h3-7,9-10,17H,1,8,11-12H2,2H3;1H
• InChI Key: QTQXXQARTQTMTG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CNCC2=CC=CS2)OCC=C.Cl
• Molecular Formula: C16H20ClNO2S
• Molecular Weight: 325.9 g/mol

Description

This compound is an organic molecule with several functional groups. It contains an amine group (-NH2), a hydrochloride group (-Cl), a methoxy group (-OCH3), and an allyloxy group (-OCH2CH=CH2). These functional groups could potentially give the compound a variety of interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis process would depend on the desired configuration and the starting materials available.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the amine, hydrochloride, methoxy, and allyloxy groups would likely have a significant impact on the structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the amine group might participate in acid-base reactions, while the allyloxy group could potentially undergo reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure and the functional groups present.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would describe how it interacts with biological systems to produce its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it is a solid, it might pose a dust explosion hazard. If it is a liquid, it might be flammable.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has promising biological activity, it might be studied as a potential drug.